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Compound of Interest

Compound Name: Eniluracil-13C,15N2

CAS No.: 1329556-69-5

Cat. No.: B588897

Get Quote

This technical guide provides a comprehensive overview of Eniluracil-¹³C,¹⁵N₂, an isotopically

labeled analog of the potent dihydropyrimidine dehydrogenase (DPD) inactivator, Eniluracil.

Designed for researchers, scientists, and drug development professionals, this document

delves into the chemical structure, physicochemical properties, mechanism of action, and key

applications of this stable isotope-labeled compound, with a focus on its role in advancing

pharmaceutical research and development.

Introduction to Eniluracil and the Significance of
Isotopic Labeling
Eniluracil, chemically known as 5-ethynyluracil, is a uracil analog that acts as a mechanism-

based, irreversible inhibitor of dihydropyrimidine dehydrogenase (DPD).[1][2] DPD is the initial

and rate-limiting enzyme in the catabolic pathway of 5-fluorouracil (5-FU), a widely used

chemotherapeutic agent.[1][3] By inactivating DPD, Eniluracil prevents the rapid breakdown of

5-FU, thereby increasing its bioavailability to nearly 100%, prolonging its half-life, and allowing

for consistent oral administration.[4][5] This modulation of 5-FU's pharmacokinetics aims to

enhance its therapeutic index and efficacy in treating various solid tumors, including colorectal,

breast, and pancreatic cancers.[1][6][7]
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The introduction of stable isotopes, such as carbon-13 (¹³C) and nitrogen-15 (¹⁵N), into the

Eniluracil molecule to create Eniluracil-¹³C,¹⁵N₂ does not alter its fundamental chemical

properties or biological activity.[8] The primary utility of this isotopically labeled version lies in its

application as an internal standard for quantitative mass spectrometry-based bioanalytical

assays.[8] Its near-identical physicochemical behavior to the unlabeled analyte ensures that it

experiences similar extraction recovery, ionization efficiency, and chromatographic retention,

thereby correcting for variations during sample processing and analysis. This makes Eniluracil-

¹³C,¹⁵N₂ an indispensable tool for highly accurate and precise pharmacokinetic and metabolic

studies of Eniluracil.

Chemical Structure and Physicochemical Properties
Eniluracil-¹³C,¹⁵N₂ is a synthetic, stable isotope-labeled form of Eniluracil where specific carbon

and nitrogen atoms within the pyrimidine ring have been substituted with their heavier isotopes.

[8]

Table 1: Physicochemical Properties of Eniluracil and Eniluracil-¹³C,¹⁵N₂
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Property Eniluracil (Unlabeled) Eniluracil-¹³C,¹⁵N₂

IUPAC Name
5-ethynyl-1H-pyrimidine-2,4-

dione[9]

5-ethynyl-1H-pyrimidine-2,4-

dione-¹³C,¹⁵N₂

Synonyms
5-Ethynyluracil, GW776C85,

776C85[2][9]
[13C,15N2]-Eniluracil

Molecular Formula C₆H₄N₂O₂[2][9][10] C₅¹³CH₄¹⁵N₂O₂[11]

Molecular Weight 136.11 g/mol [2][9][10] 139.09 g/mol [11]

CAS Number 59989-18-3[2][9] 1329556-69-5[8]

Appearance Solid[2] Solid

Purity ≥98%[2] ≥95%[11]

Isotopic Enrichment N/A
Minimum: 99% ¹³C, 98%

¹⁵N[11]

Solubility
DMSO: 25 mg/mL, DMF: 10

mg/mL[2]

Refer to Certificate of

Analysis[11]

SMILES C#CC1=CNC(=O)NC1=O[2][9]
C#CC1=C[15NH]C(=O)

[15NH]C1=O

InChI Key
JOZGNYDSEBIJDH-

UHFFFAOYSA-N[2][9]

JOZGNYDSEBIJDH-

UHFFFAOYSA-N

Mechanism of Action: DPD Inactivation
Eniluracil is a potent, mechanism-based inactivator of dihydropyrimidine dehydrogenase

(DPD).[1] This enzyme is crucial for the catabolism of pyrimidine bases, including uracil,

thymine, and the chemotherapeutic agent 5-fluorouracil (5-FU).[12] The inactivation of DPD by

Eniluracil is an irreversible process.[2] This leads to a significant reduction in the clearance of

5-FU, a 20-fold increase in its half-life, and a shift in its primary elimination route from

enzymatic degradation to renal excretion.[3][4] Consequently, co-administration of Eniluracil

with 5-FU allows for more predictable and sustained plasma concentrations of the anti-cancer

drug, which can lead to improved efficacy and a reduction in certain catabolite-related toxicities.
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[3][13] The complete inactivation of DPD in both peripheral blood mononuclear cells and tumor

tissue by Eniluracil has been demonstrated in clinical studies.[3][14]
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Mechanism of DPD Inactivation by Eniluracil

Standard 5-FU Catabolism

Effect of Eniluracil

5-Fluorouracil (5-FU)

Dihydropyrimidine
Dehydrogenase (DPD)

Rate-limiting step

Increased Anabolism
(Active Metabolites)

Enhanced Pathway

Renal Excretion

Primary Elimination Route
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Catabolism

Inactivated DPDEniluracil
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Bioanalytical Workflow for Eniluracil Quantification

Start:
Plasma Sample Collection

Prepare Stock & Working
Solutions (Analyte & IS)

Sample Preparation:
Protein Precipitation

Spike IS into plasma

LC Separation:
Reverse-Phase Chromatography

Inject supernatant

MS/MS Detection:
Multiple Reaction Monitoring

Data Analysis:
Peak Area Ratio Calculation

Pharmacokinetic Profiling

Concentration vs. Time

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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